Cas no 42770-71-8 (5H-Tetrazole-5-thione,1-butyl-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione,1-butyl-1,2-dihydro-
• CAS No: 42770-71-8
• MF: C₅H₁₀N₄S
• MW: 158.224698543549
• CID: 325223
• PubChem ID: 10931710
• Update Time: 2025-04-19

5H-Tetrazole-5-thione,1-butyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1-butyl-1,2-dihydro-
• 1-butyl-2H-tetrazole-5-thione
• 1-BUTYL-5-MERCAPTOTETRAZOLE
• 1-butyl-1,4-dihydro-tetrazole-5-thione
• 1-Butyl-1H-tetrazole-5-thiol
• 1-n-Butyl-5-mercaptotetrazol
• 5H-Tetrazole-5-thione,1-butyl-1,2-dihydro
• 5-Mercapto-1-butyl-1H-tetrazole
• 42770-71-8
• SCHEMBL2727337
• SCHEMBL9557281
• DTXSID30448719
• FT-0607562
• SY352995
• MFCD01861855
• AKOS009282470
• 1H-tetrazole-5-thiol, 1-butyl-
• ARIIHZKOHBHOGP-UHFFFAOYSA-N

• Inchi： 1S/C5H10N4S/c1-2-3-4-9-5(10)6-7-8-9/h2-4H2,1H3,(H,6,8,10)
• InChI Key： ARIIHZKOHBHOGP-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCCC

Computed Properties

• Exact Mass: 158.06300
• Monoisotopic Mass: 158.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 182.2°Cat760mmHg
• Flash Point: 64°C
• Refractive Index: 1.661
• PSA: 82.40000
• LogP: 0.76190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles